Cas no 1336147-19-3 ((2R)-1-(quinolin-6-yl)propan-2-amine)

• Product Name: (2R)-1-(quinolin-6-yl)propan-2-amine
• CAS No: 1336147-19-3
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6275208
• PubChem ID: 165689808
• Update Time: 2025-10-31

(2R)-1-(quinolin-6-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(quinolin-6-yl)propan-2-amine
• EN300-1750512
• 1336147-19-3

• Inchi： 1S/C12H14N2/c1-9(13)7-10-4-5-12-11(8-10)3-2-6-14-12/h2-6,8-9H,7,13H2,1H3/t9-/m1/s1
• InChI Key： NWQCKRWQOBREBI-SECBINFHSA-N
• SMILES： N[C@H](C)CC1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-1-(quinolin-6-yl)propan-2-amine

Professional Introduction to (2R)-1-(quinolin-6-yl)propan-2-amine (CAS No. 1336147-19-3)

(2R)-1-(quinolin-6-yl)propan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1336147-19-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this compound incorporates a quinoline moiety, which is well-documented for its versatile pharmacological properties, alongside a propanamine substituent that enhances its potential for further chemical modifications and biological evaluations.

The quinoline scaffold is a cornerstone in medicinal chemistry, renowned for its role in the development of drugs targeting various diseases, including malaria, bacterial infections, and certain types of cancer. The presence of the quinoline ring in (2R)-1-(quinolin-6-yl)propan-2-amine not only contributes to its unique chemical profile but also opens up avenues for exploring its therapeutic applications. Recent studies have highlighted the quinoline derivatives as key players in the discovery of novel antimalarial agents and as inhibitors of kinases and other enzymes involved in cancer progression.

In particular, the stereochemistry of the amine group in this compound, specifically the (2R) configuration, plays a crucial role in determining its biological activity. Chiral compounds often exhibit distinct pharmacological profiles compared to their racemic counterparts, and the enantiomeric purity of (2R)-1-(quinolin-6-yl)propan-2-amine is a critical factor in its potential therapeutic use. Advanced synthetic methodologies have been employed to achieve high enantiomeric excess in this compound, ensuring that its biological evaluations are conducted with minimal interference from other stereoisomers.

The propanamine substituent in the molecular structure of (2R)-1-(quinolin-6-yl)propan-2-amine provides a flexible handle for further derivatization, enabling chemists to explore diverse chemical space. This functionality has been utilized to develop novel analogs with enhanced binding affinity or altered metabolic stability. The integration of computational chemistry techniques has further accelerated the design process, allowing researchers to predict the biological activity of new derivatives before their synthesis.

Recent advancements in drug discovery have emphasized the importance of targeting protein-protein interactions (PPIs) as a strategy for developing innovative therapies. Quinoline derivatives have shown promise in disrupting PPIs associated with various diseases, including neurodegenerative disorders and autoimmune conditions. The structural features of (2R)-1-(quinolin-6-yl)propan-2-amine, particularly the quinoline ring and the amine substituent, make it a candidate for modulating such interactions. Preliminary studies have suggested that this compound can interact with specific protein targets, leading to potential therapeutic benefits.

The synthesis of complex molecules like (2R)-1-(quinolin-6-yl)propan-2-amine requires meticulous planning and execution to ensure high yield and purity. Multi-step synthetic routes have been developed, incorporating key transformations such as Buchwald-Hartwig coupling reactions and asymmetric hydrogenation to establish the desired stereochemistry. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust methodologies in producing biologically active compounds.

The pharmacokinetic properties of (2R)-1-(quinolin-6-yl)propan-2-amine are another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preclinical studies have provided valuable insights into these parameters, suggesting that this compound exhibits favorable pharmacokinetic characteristics suitable for further development into a drug candidate.

In conclusion, (2R)-1-(quinolin-6-ylophanes), characterized by CAS number 1336147193 holds significant promise as a pharmacological entity due to its unique structural features and demonstrated biological activities. The combination of quinoline chemistry with advanced synthetic methodologies positions this compound as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for quinoline derivatives like 1(quinolino 6 yl) propano 22amina , it is likely that additional derivatives will emerge with enhanced efficacy and improved safety profiles.